3-[5-(Thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanoic acid

• IUPAC Name: 3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)propanoic acid
• InChI: InChI=1S/C9H8N2O3S/c12-8(13)2-1-7-10-11-9(14-7)6-3-4-15-5-6/h3-5H,1-2H2,(H,12,13)
• InChI Key: QSWZEGLBYPYKID-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C2=NN=C(O2)CCC(=O)O
• Molecular Formula: C9H8N2O3S
• Molecular Weight: 224.24 g/mol

Description

“3-[5-(Thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanoic Acid” is a chemical compound with the molecular formula C9H8N2O3S. It has a molecular weight of 224.24.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8N2O3S/c12-8(13)2-1-7-10-9(11-14-7)6-3-4-15-5-6/h3-5H,1-2H2,(H,12,13). This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Anticancer Properties

Research has demonstrated the synthesis of novel derivatives of 1,3,4-oxadiazoles containing 5-phenyl thiophene moieties, focusing on their anticancer properties. These compounds were evaluated for cytotoxicity against cell lines such as HepG2, Caco-2, and PANC-1, revealing some compounds with notable cytotoxicity, indicating potential applications in cancer treatment (Adimule et al., 2014).

Anti-inflammatory and Analgesic Activities

Another study focused on β-Aroylpropionic acid-based 1,3,4-Oxadiazoles, synthesized and tested for anti-inflammatory, analgesic, lipid peroxidation, ulcerogenic, and antibacterial actions. A number of these compounds showed good anti-inflammatory activity, indicating their potential in developing new therapeutic agents (Husain et al., 2009).

Sensor Applications

There has been significant interest in the development of novel thiophene substituted 1,3,4-oxadiazoles for aniline sensing. Studies have investigated fluorescence quenching by aniline in various solvents, suggesting these compounds as favorable aniline sensors for future detection applications (Naik et al., 2018).

Optoelectronic Devices

The photophysical properties of thiophene substituted 1,3,4-oxadiazole derivatives have been explored for their potential in optoelectronic devices. These studies have shown that these compounds could play a significant role in photonic, sensor, and optoelectronic applications in the future (Naik et al., 2019).

Urease Inhibition

Indole-based oxadiazole scaffolds have been synthesized and shown to be potent inhibitors of the urease enzyme, indicating their potential as therapeutic agents in drug design programs targeting diseases caused by urease-producing pathogens (Nazir et al., 2018).

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation.

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

This interaction could potentially alter the normal functioning of the cell, leading to the observed biological effects .

Biochemical Pathways

Compounds with similar structures have been found to affect a variety of biochemical pathways, leading to diverse biological activities . The downstream effects of these pathway alterations would depend on the specific targets and pathways involved.

Result of Action

Based on the biological activities of similar compounds, it can be inferred that this compound may have a broad spectrum of effects at the molecular and cellular level .